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Compound of Interest

Compound Name: Thorin, IND

Cat. No.: B15551299

Thorin, also known as Thoronol, is an organoarsenic compound utilized as a metallochromic

indicator in analytical chemistry. This guide provides an in-depth overview of its physical and

chemical properties, experimental applications, and the underlying mechanism of its indicator
function, tailored for researchers, scientists, and professionals in drug development.

Core Properties of Thorin

Thorin, with the chemical name 1-(2-Arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium
salt, is a brownish-red powder.[1][2][3] It is recognized for its application as an indicator in the
determination of various metal ions, including barium, beryllium, lithium, uranium, and thorium.

[4][5] Due to its arsenic content, Thorin is classified as highly toxic and requires careful
handling.

Physicochemical Characteristics

A summary of the key physical and chemical properties of the Thorin indicator is presented in
the table below.
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Property Value References
CAS Number 3688-92-4
Molecular Formula Ci16H11AsN2Naz010S:2
Molecular Weight 576.30 g/mol

Brownish-red to dark red
Appearance .

crystalline powder

Soluble in water (>10% by
Solubility weight), slightly soluble in

ethanol, insoluble in ether.
Melting Point >300°C
Absorption Maximum (Amax) 480-490 nm (in isopropanol)
pH (10 g/L in H20 at 20°C) 6.1
Bulk Density 700 kg/m 3

Mechanism of Action in Sulfate Titration

Thorin is prominently used as an indicator for the titrimetric determination of sulfate ions. The
underlying principle involves a competitive binding reaction. In a slightly acidic solution, Thorin
appears orange-yellow. It forms a distinct orange-red complex with barium ions. When a
solution containing sulfate ions is titrated with a standardized solution of barium perchlorate,
the barium ions will preferentially react with the sulfate ions to form a white precipitate of
barium sulfate, due to the higher stability constant of this reaction compared to the barium-
Thorin complex. The endpoint of the titration is reached when all the sulfate ions have
precipitated. Any excess barium ions will then complex with the Thorin indicator, resulting in a
sharp color change from orange-yellow to the orange-red of the barium-Thorin complex.
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Caption: Mechanism of Thorin indicator in sulfate titration.

Experimental Protocol: Titration of Sulfate with
Barium Perchlorate

The following provides a generalized methodology for the determination of sulfate ions using
Thorin as an indicator.

1. Reagents and Preparation:

e Barium Perchlorate Solution (0.005 M): Prepare by dissolving the appropriate amount of
barium perchlorate in deionized water. Standardize against a known concentration of a
primary standard sulfate solution.

e Thorin Indicator Solution (0.2% w/v): Dissolve 0.2 g of Thorin indicator in 100 mL of
deionized water.

 |sopropanol: Analytical grade.
e Perchloric Acid (1 M): For pH adjustment.

2. Sample Preparation:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15551299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The sample containing sulfate ions should be aqueous. If solid, dissolve in a known volume
of deionized water.

Adjust the pH of the sample to between 2.5 and 4.0 using perchloric acid.

. Titration Procedure:

Pipette a known volume of the sulfate-containing sample into an Erlenmeyer flask.

Add an equal volume of isopropanol. This reduces the solubility of barium sulfate, leading to
a sharper endpoint.

Add 1-2 drops of the Thorin indicator solution. The solution should be orange-yellow.
Titrate with the standardized barium perchlorate solution with constant stirring.

The endpoint is reached when the color of the solution changes from orange-yellow to a
stable orange-red.

. Calculation:

The concentration of sulfate in the sample can be calculated using the following formula:

Sulfate (mg/L) = (V * M * 96060) / S

Where:

V = Volume of barium perchlorate solution used in mL

M = Molarity of the barium perchlorate solution

S = Volume of the sample in mL

96060 = Molecular weight of the sulfate ion (SO42~) in mg/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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